![molecular formula C18H24N2O B3963525 2,8-dimethyl-3-[(2-methyl-1-piperidinyl)methyl]-4-quinolinol](/img/structure/B3963525.png)
2,8-dimethyl-3-[(2-methyl-1-piperidinyl)methyl]-4-quinolinol
Overview
Description
The compound “2,8-dimethyl-3-[(2-methyl-1-piperidinyl)methyl]-4-quinolinol” is a complex organic molecule. It contains a quinoline ring, which is a heterocyclic aromatic organic compound with the chemical formula C9H7N. It also contains a piperidine ring, which is a common structural motif in many pharmaceuticals and other organic compounds .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the quinoline and piperidine rings, along with the attached methyl groups. The exact structure would depend on the positions of these groups within the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the presence of the quinoline and piperidine rings, as well as by the attached methyl groups. For example, the compound is likely to be relatively non-polar due to the presence of the aromatic rings and methyl groups .Mechanism of Action
2,8-dimethyl-3-[(2-methyl-1-piperidinyl)methyl]-4-quinolinol acts as a potent antagonist of the NMDA receptor by binding to the receptor and preventing the activation of the receptor by glutamate. This results in the inhibition of the NMDA receptor-mediated synaptic transmission and the modulation of various physiological and pathological processes that are regulated by the NMDA receptor.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. For example, this compound has been shown to modulate the release of various neurotransmitters such as dopamine, serotonin, and acetylcholine. This compound has also been shown to modulate the activity of various ion channels such as calcium channels and potassium channels. In addition, this compound has been shown to modulate the activity of various enzymes and signaling pathways that are involved in various physiological and pathological processes.
Advantages and Limitations for Lab Experiments
2,8-dimethyl-3-[(2-methyl-1-piperidinyl)methyl]-4-quinolinol has several advantages for lab experiments. For example, this compound is a potent and selective antagonist of the NMDA receptor, which makes it a valuable tool for studying the role of the NMDA receptor in various physiological and pathological processes. This compound is also stable and can be easily synthesized in large quantities. However, this compound also has some limitations for lab experiments. For example, this compound is not selective for the NMDA receptor and can also bind to other receptors such as the 5-HT3 receptor and the α7 nicotinic receptor. In addition, this compound can also modulate the activity of other ion channels and enzymes, which can complicate the interpretation of the results.
Future Directions
There are several future directions for the use of 2,8-dimethyl-3-[(2-methyl-1-piperidinyl)methyl]-4-quinolinol in scientific research. For example, this compound can be used to study the role of the NMDA receptor in various neurological disorders such as epilepsy, schizophrenia, and depression. This compound can also be used to study the role of the NMDA receptor in the development and plasticity of the nervous system. In addition, this compound can be used to develop new drugs that target the NMDA receptor for the treatment of various neurological disorders.
Conclusion:
In conclusion, this compound is a synthetic compound that has been widely used in scientific research to study the role of the NMDA receptor in various physiological and pathological processes. This compound acts as a potent antagonist of the NMDA receptor and has several advantages and limitations for lab experiments. This compound has several future directions for the use in scientific research, which makes it a valuable tool for studying the nervous system and developing new drugs for the treatment of neurological disorders.
Scientific Research Applications
2,8-dimethyl-3-[(2-methyl-1-piperidinyl)methyl]-4-quinolinol has been widely used in scientific research to study the role of the NMDA receptor in various physiological and pathological processes. For example, this compound has been used to investigate the role of the NMDA receptor in synaptic plasticity, learning, and memory. This compound has also been used to study the role of the NMDA receptor in pain perception, addiction, and neurodegenerative diseases such as Alzheimer's and Parkinson's.
Safety and Hazards
properties
IUPAC Name |
2,8-dimethyl-3-[(2-methylpiperidin-1-yl)methyl]-1H-quinolin-4-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O/c1-12-7-6-9-15-17(12)19-14(3)16(18(15)21)11-20-10-5-4-8-13(20)2/h6-7,9,13H,4-5,8,10-11H2,1-3H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKKMOZKDUDRLCS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1CC2=C(NC3=C(C=CC=C3C2=O)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.